Cas no 2228776-28-9 (2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol
• CAS No: 2228776-28-9
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 6425984
• PubChem ID: 165638585
• Update Time: 2025-06-08

2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol
• 2228776-28-9
• EN300-1922775

• Inchi： 1S/C9H7BrF2O/c1-5(4-10)7-2-6(11)3-8(12)9(7)13/h2-3,13H,1,4H2
• InChI Key： HWHOIQDZPXZVSK-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=C(C=C(C=1O)F)F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol

Comprehensive Overview of 2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol (CAS No. 2228776-28-9)

2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol (CAS No. 2228776-28-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features a phenol core substituted with difluoro groups at the 4 and 6 positions, along with a 3-bromoprop-1-en-2-yl moiety. Its molecular formula is C₉H₇BrF₂O, and it exhibits a molecular weight of 249.05 g/mol. The presence of both bromine and fluorine atoms in its structure makes it a versatile intermediate for further chemical modifications.

In the realm of pharmaceutical research, 2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol is often explored as a building block for the synthesis of bioactive molecules. Researchers are particularly interested in its potential to serve as a precursor for kinase inhibitors and antimicrobial agents. The difluorophenol moiety is known to enhance the metabolic stability of drug candidates, while the bromopropenyl group offers a reactive site for cross-coupling reactions, such as Suzuki or Heck reactions. These attributes align with the growing demand for small-molecule therapeutics in treating complex diseases like cancer and infectious disorders.

The compound also finds relevance in agrochemical innovation. With the increasing need for sustainable crop protection solutions, 2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol has been investigated as a key intermediate in the development of herbicides and fungicides. The fluorine atoms in its structure contribute to improved lipophilicity and membrane permeability, which are critical for enhancing the efficacy of agrochemical formulations. This aligns with the global trend toward precision agriculture and environmentally friendly pest management strategies.

From a material science perspective, this compound's unique electronic properties make it a candidate for organic electronics and photovoltaic applications. The difluorophenol unit can influence the optoelectronic characteristics of conjugated polymers, potentially improving their performance in OLEDs (organic light-emitting diodes) or solar cells. As the world shifts toward renewable energy solutions, such innovations are highly sought after.

One of the most frequently asked questions about 2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol revolves around its synthetic routes. The compound can be prepared through a multi-step process involving the bromination of propenylphenol derivatives followed by selective fluorination. Researchers often optimize these methods to achieve higher yields and purity, which are critical for industrial-scale production. Another common query is its stability under various conditions. Studies indicate that the compound is relatively stable at room temperature but may degrade under prolonged exposure to UV light or strong oxidizing agents.

In summary, 2-(3-bromoprop-1-en-2-yl)-4,6-difluorophenol (CAS No. 2228776-28-9) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its structural features, including the bromopropenyl and difluorophenol groups, make it a valuable tool for chemists and researchers aiming to address some of today's most pressing challenges in science and technology.